![molecular formula C9H14O5 B3332048 (2-Methyl-1,3-dioxolan-2-yl)methyl 3-oxobutanoate CAS No. 86780-80-5](/img/structure/B3332048.png)
(2-Methyl-1,3-dioxolan-2-yl)methyl 3-oxobutanoate
Overview
Description
(2-Methyl-1,3-dioxolan-2-yl)methyl 3-oxobutanoate is a synthetic compound that has gained attention among researchers due to its potential applications in the field of medicinal chemistry. This compound is also known as MDPV, which is a popular designer drug. However,
Mechanism of Action
The mechanism of action of (2-Methyl-1,3-dioxolan-2-yl)methyl 3-oxobutanoate involves the inhibition of dopamine reuptake by binding to the dopamine transporter. This leads to an increase in the levels of dopamine in the synaptic cleft, resulting in enhanced dopaminergic signaling.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively in animal models. It has been found to produce a range of effects such as hyperactivity, stereotypy, and locomotor sensitization. These effects are similar to those produced by other psychostimulant drugs such as cocaine and amphetamines.
Advantages and Limitations for Lab Experiments
The advantages of using (2-Methyl-1,3-dioxolan-2-yl)methyl 3-oxobutanoate in lab experiments include its high potency, selectivity, and ability to cross the blood-brain barrier. However, its limitations include its potential for abuse and its toxicity at high doses.
Future Directions
There are several future directions for research on (2-Methyl-1,3-dioxolan-2-yl)methyl 3-oxobutanoate. One area of interest is the development of more selective and potent analogs of this compound for the treatment of neurological disorders. Another area of research is the investigation of the long-term effects of this compound on the brain and behavior. Additionally, the potential for abuse and addiction of this compound needs to be further studied to inform drug policy and regulation.
In conclusion, this compound is a synthetic compound that has potential applications in medicinal chemistry. Its mechanism of action involves the inhibition of dopamine reuptake, leading to enhanced dopaminergic signaling. While it has advantages for lab experiments, its potential for abuse and toxicity at high doses are limitations. Future research should focus on developing more selective and potent analogs, investigating long-term effects, and studying its potential for abuse and addiction.
Scientific Research Applications
(2-Methyl-1,3-dioxolan-2-yl)methyl 3-oxobutanoate has been studied for its potential applications in medicinal chemistry. It has been found to exhibit strong binding affinity towards the dopamine transporter, which is a key target in the treatment of various neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD).
properties
IUPAC Name |
(2-methyl-1,3-dioxolan-2-yl)methyl 3-oxobutanoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14O5/c1-7(10)5-8(11)12-6-9(2)13-3-4-14-9/h3-6H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMMZLSCREFGIEQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CC(=O)OCC1(OCCO1)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.